Cas no 300772-68-3 (N-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butyl-N-(4-methylphenyl)-1,1'-biphenyl-4-carboxamide)

• Product Name: N-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butyl-N-(4-methylphenyl)-1,1'-biphenyl-4-carboxamide
• CAS No: 300772-68-3
• MF: C₃₂H₂₈N₂O₃
• MW: 488.576328277588
• CID: 5902831
• PubChem ID: 3540133
• Update Time: 2025-10-29

N-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butyl-N-(4-methylphenyl)-1,1'-biphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxamide, N-[4-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)butyl]-N-(4-methylphenyl)-
• N-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butyl-N-(4-methylphenyl)-1,1'-biphenyl-4-carboxamide
• N-[4-(1,3-dioxoisoindol-2-yl)butyl]-N-(4-methylphenyl)-4-phenylbenzamide
• N-[4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butyl]-N-(4-methylphenyl)-[1,1'-biphenyl]-4-carboxamide
• SR-01000396591
• SR-01000396591-1
• 300772-68-3
• N-(4-(1,3-dioxoisoindolin-2-yl)butyl)-N-(p-tolyl)-[1,1'-biphenyl]-4-carboxamide
• F0138-4089
• AKOS001585302

• Inchi： 1S/C32H28N2O3/c1-23-13-19-27(20-14-23)33(30(35)26-17-15-25(16-18-26)24-9-3-2-4-10-24)21-7-8-22-34-31(36)28-11-5-6-12-29(28)32(34)37/h2-6,9-20H,7-8,21-22H2,1H3
• InChI Key： DEIGVNIYXPVZID-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC=C(C(N(CCCCN2C(=O)C3=C(C2=O)C=CC=C3)C2=CC=C(C)C=C2)=O)C=C1

Computed Properties

• Exact Mass: 488.20999276g/mol
• Monoisotopic Mass: 488.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 57.7Ų

Experimental Properties

• Density: 1.232±0.06 g/cm3(Predicted)
• Boiling Point: 691.2±55.0 °C(Predicted)
• pka: -1.52±0.70(Predicted)

Additional information on N-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butyl-N-(4-methylphenyl)-1,1'-biphenyl-4-carboxamide

Recent Advances in the Study of N-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butyl-N-(4-methylphenyl)-1,1'-biphenyl-4-carboxamide (CAS: 300772-68-3)

The compound N-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butyl-N-(4-methylphenyl)-1,1'-biphenyl-4-carboxamide (CAS: 300772-68-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole and biphenyl structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a selective inhibitor of specific signaling pathways involved in inflammatory and oncogenic processes. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to map the binding interactions of this molecule with its target proteins. These studies have revealed that the isoindole moiety plays a critical role in stabilizing the inhibitor-enzyme complex, while the biphenyl group enhances binding affinity through hydrophobic interactions.

In addition to its inhibitory properties, recent pharmacokinetic studies have highlighted the compound's favorable absorption and distribution profiles. Animal models have demonstrated that N-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butyl-N-(4-methylphenyl)-1,1'-biphenyl-4-carboxamide exhibits good oral bioavailability and sustained plasma concentrations, making it a viable candidate for further drug development. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects, which are currently under investigation through structure-activity relationship (SAR) studies.

Another promising avenue of research involves the compound's potential application in combination therapies. Preliminary data suggest that when co-administered with standard chemotherapeutic agents, it can enhance therapeutic efficacy while reducing adverse effects. This synergistic effect is believed to stem from its ability to modulate drug resistance mechanisms, although further mechanistic studies are required to validate these findings.

In conclusion, N-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butyl-N-(4-methylphenyl)-1,1'-biphenyl-4-carboxamide represents a promising scaffold for the development of novel therapeutics. Its unique structural features and multifaceted biological activities make it a valuable subject of ongoing research. Future studies should focus on refining its pharmacological properties and exploring its potential in clinical settings to fully realize its therapeutic potential.